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Compound of Interest

Compound Name: 3,5-Octadiyne-2,7-diol

Cat. No.: B15081623

An In-depth Technical Guide to the Chemical Properties of 2,7-Dimethyl-3,5-octadiyne-2,7-diol

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2,7-Dimethyl-3,5-octadiyne-2,7-diol, a symmetrical diol characterized by a
conjugated diyne system. This document is intended for researchers, scientists, and
professionals in drug development who are interested in the characteristics and potential
applications of this compound. The information is presented with a focus on quantitative data,
experimental context, and clear visual representations of chemical workflows.

Compound Identification

Systematic Name: 2,7-Dimethylocta-3,5-diyne-2,7-diol[1][2] Common Synonyms: 3,5-
Octadiyne-2,7-diol, 2,7-dimethyl-; 1,1,6,6-Tetramethyl-2,4-hexadiyne-1,6-diol[3][4] CAS
Number: 5929-72-6[2][3][4][5] Molecular Formula: C10H1402[1][3][4] Molecular Weight: 166.22
g/mol [2][3][4]

Physicochemical Properties

The physical and chemical properties of 2,7-Dimethyl-3,5-octadiyne-2,7-diol are summarized
in the table below, providing a quantitative basis for its handling and application in experimental
settings.
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Property Value Unit Source
Melting Point 132-134 °C [11[31[6]
Boiling Point 286.4 °C [1][3]
Density 1.07 g/cm3 [1][3]
Flash Point 134 °C [11[3]
Refractive Index 1.522 [3]

LogP 0.535 [31[7]

anss 08 . e
Exact Mass 166.099 Da [1][5]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2,7-Dimethyl-3,5-
octadiyne-2,7-diol. The following table summarizes key spectral information available for this

compound.

Spectroscopy Type Data Source
1H NMR 400 MHz in DMSO-d6 [3][8]
13C NMR Data available [2][5]

IR KBr disc, nujol mull [31[8]
Mass Spectrometry Ele?tron lonization data ]

available
Raman 4880 A, 200 M, powder [31[8]

Reactivity and Stability

Information regarding the specific reactivity and stability of 2,7-Dimethyl-3,5-octadiyne-2,7-diol
is limited in the provided search results. However, some general characteristics can be inferred
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from its structure. The presence of hydroxyl groups suggests that it can undergo typical alcohol
reactions, such as esterification and oxidation. The conjugated diyne system is a site of
potential reactivity, susceptible to addition reactions and playing a role in the molecule's
electronic properties. One noted application is its use in the preparation of diacetylenic derived
compounds related to the natural product falcarindiol[6]. The material is generally supplied for
research and development purposes[10].

Experimental Protocols

While detailed, step-by-step experimental protocols for the synthesis and manipulation of 2,7-
Dimethyl-3,5-octadiyne-2,7-diol are not extensively documented in the search results, its
application as a precursor is highlighted.

Use in Synthesis: 2,7-Dimethyl-3,5-octadiyne-2,7-diol serves as a starting material for the
synthesis of more complex molecules. For instance, it is utilized in the preparation of
diacetylenic compounds that are structurally related to falcarindiol, a natural polyacetylene with
noteworthy biological activities[6]. This suggests its role in synthetic pathways that aim to
generate molecules with specific stereochemistry and functional groups.

The following diagram illustrates a generalized workflow for the characterization of 2,7-
Dimethyl-3,5-octadiyne-2,7-diol.
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Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of 2,7-Dimethyl-3,5-octadiyne-2,7-
diol.

Safety and Hazards

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2,7-Dimethyl-3,5-octadiyne-2,7-diol is associated with the following hazards:

e H315: Causes skin irritation[2].
o H319: Causes serious eye irritation[2].
e H335: May cause respiratory irritation[2].

Standard precautionary statements for handling this chemical include wearing protective
gloves, eye protection, and ensuring adequate ventilation[8][10]. In case of contact with skin or
eyes, rinsing with plenty of water is advised[8][10]. If inhaled, the person should be moved to
fresh air[8][10].

The following diagram outlines the logical relationship between the hazards and the
recommended personal protective equipment (PPE).

Identified Hazards

Eye Irritation (H319) Respiratory Irritation (H335)
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Caption: Relationship between chemical hazards and recommended personal protective
equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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